2-Methyl-6-(oxan-4-yloxy)pyrazine
Description
2-Methyl-6-(oxan-4-yloxy)pyrazine is a heterocyclic organic compound that has gained significant attention in recent years due to its potential applications in the field of medicinal chemistry. It is a pyrazine derivative that has been synthesized using various methods, and its unique chemical structure has been studied extensively to understand its mechanism of action and biochemical and physiological effects.
Scientific Research Applications
Medicinal Chemistry: Anticancer Applications
2-Methyl-6-(oxan-4-yloxy)pyrazine, as part of the oxadiazole and pyrazine families, has been explored for its potential in anticancer therapy. Oxadiazoles, which share a similar heterocyclic structure, have shown promise as pharmacophores in the development of new anticancer drugs . The electron-rich nature of the pyrazine ring, when substituted appropriately, can interact with biological targets to inhibit cancer cell growth.
Material Science: High-Energy Materials
The structural motif of oxadiazoles, which includes pyrazine derivatives, is known for its application in high-energy materials . These compounds can be used as energetic cores in propellants and explosives due to their favorable oxygen balance and positive heat of formation. The specific substituents on the pyrazine ring, such as the oxan-4-yloxy group, can modulate the energy content and stability of these materials.
Pharmaceuticals: Drug Design
In pharmaceuticals, pyrazine derivatives are valued for their versatility as drug scaffolds. They can serve as building blocks for a variety of drugs with diverse biological activities, including antimicrobial, antiviral, and diuretic properties . The 2-Methyl-6-(oxan-4-yloxy)pyrazine structure could be a key intermediate in synthesizing new compounds with optimized pharmacokinetic properties.
Agriculture: Pesticides and Nematicides
Pyrazine derivatives have been utilized in the synthesis of pesticides and nematicides . Their ability to disrupt biological pathways in pests makes them suitable candidates for protecting crops. The specific functionalization of the pyrazine ring can lead to the development of more effective and environmentally friendly agrochemicals.
Food Industry: Flavor Additives
Pyrazines are integral to the flavor profile of many thermally processed foods, imparting roasted and nutty flavors . As flavor additives, they enhance the taste of coffee, cocoa, and various meat products. The 2-Methyl-6-(oxan-4-yloxy)pyrazine could contribute to the complexity of flavors in food products, especially where a subtle modification of the taste is desired.
properties
IUPAC Name |
2-methyl-6-(oxan-4-yloxy)pyrazine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2O2/c1-8-6-11-7-10(12-8)14-9-2-4-13-5-3-9/h6-7,9H,2-5H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ALTUUJXLHSFKGM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=CC(=N1)OC2CCOCC2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methyl-6-(oxan-4-yloxy)pyrazine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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